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Cat. No.: B1178142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the post-translational modifications

(PTMs) of the nuclear protein p80-coilin, a key scaffolding protein of Cajal bodies (CBs).

Understanding the intricate regulation of p80-coilin through PTMs is crucial for elucidating its

role in various cellular processes, including ribonucleoprotein (RNP) biogenesis, and for

developing novel therapeutic strategies targeting these pathways.

Introduction to p80-coilin and its Functions
p80-coilin is the signature protein of Cajal bodies, subnuclear structures involved in the

maturation, assembly, and recycling of small nuclear ribonucleoproteins (snRNPs) and other

RNPs.[1] While a significant portion of p80-coilin is localized to CBs, a substantial pool also

exists in the nucleoplasm. The dynamic exchange of p80-coilin between these compartments

is tightly regulated and influenced by its post-translational modification status. These

modifications play a critical role in modulating p80-coilin's interactions with other proteins and

RNAs, its subcellular localization, and its overall function in maintaining nuclear homeostasis.

Key Post-Translational Modifications of p80-coilin
p80-coilin undergoes several key PTMs, including phosphorylation, methylation, ubiquitination,

and SUMOylation. These modifications are dynamically regulated by a host of enzymes and

signaling pathways, influencing the structure and function of Cajal bodies.
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Phosphorylation
Phosphorylation is a major regulatory PTM of p80-coilin, influencing Cajal body assembly and

disassembly throughout the cell cycle.[2][3] p80-coilin is a phosphoprotein, with its

phosphorylation levels increasing during mitosis, which correlates with the disassembly of Cajal

bodies.[2]

Quantitative Data on p80-coilin Phosphorylation

While mass spectrometry-based proteomics has identified numerous phosphorylation sites on

p80-coilin, comprehensive quantitative data, such as the stoichiometry of each modification

under different cellular conditions, remains largely uncharacterized in publicly available

literature. The following table summarizes the currently identified phosphorylation sites and the

key enzymes involved in their regulation.

Modification
Site

Regulating
Kinase

Regulating
Phosphatase

Functional
Consequence

References

Ser/Thr residues CDK2-cyclin E PPM1G

Regulates Cajal

body assembly

and disassembly

during the cell

cycle.

[2][3][4][5]

At least 11 sites

identified by

tandem MS/MS

CDK2-cyclin E,

UHKM1, VRK1
PPM1G

Impacts coilin

self-association

and interaction

with SMN and

SmB'.

[2]

T122, T303,

S271, S489,

S566

Not specified Not specified

Identified in

protein-wide

screens; specific

functions under

investigation.
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Arginine methylation of p80-coilin, particularly within its RG-rich motif, is crucial for its

interaction with the Survival of Motor Neuron (SMN) protein.[6] The SMN complex plays a vital

role in the assembly of snRNPs. The methylation status of p80-coilin, therefore, directly

impacts the recruitment of the SMN complex to Cajal bodies.

Quantitative Data on p80-coilin Methylation

Specific quantitative data on the stoichiometry of p80-coilin methylation is not readily available.

The primary enzyme responsible for the symmetrical dimethylation of Sm proteins, which

associate with coilin, is PRMT5. While direct methylation of coilin by PRMT5 is suggested,

further studies are needed for confirmation.

Modification Site
Regulating
Methyltransferase

Functional
Consequence

References

RG-box PRMT5 (implicated)

Modulates interaction

with the SMN protein,

affecting snRNP

biogenesis.

[6][7]

Ubiquitination
Ubiquitination of p80-coilin has been observed, notably during adenovirus infection. This

modification appears to be non-degradative and is suggested to play a role in regulating viral

mRNA export.[8] The adenovirus E1B-55K/E4orf6 complex, a viral E3 ubiquitin ligase, is a

candidate for mediating this modification.[4][8][9][10][11][12][13][14]

Quantitative Data on p80-coilin Ubiquitination

The specific lysine residues on p80-coilin that are ubiquitinated and the stoichiometry of this

modification are yet to be determined.
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Modification Site
Regulating E3
Ligase

Functional
Consequence

References

Not specified
Adenovirus E1B-

55K/E4orf6 (putative)

May regulate viral

mRNA export during

infection (non-

degradative).

[8][12][13]

SUMOylation
p80-coilin is also modified by the Small Ubiquitin-like Modifier (SUMO) protein. This

modification is implicated in the DNA damage response, where it influences the dynamics of

PARP1. The E3 SUMO ligase PIAS4 has been shown to interact with and SUMOylate coilin.

[15]

Quantitative Data on p80-coilin SUMOylation

While it is known that multiple lysine residues on coilin can be SUMOylated, the precise

locations and stoichiometry of these modifications are still under investigation.

Modification Site
Regulating E3
Ligase

Functional
Consequence

References

Multiple Lysine

Residues
PIAS4

Involved in the DNA

damage response;

influences PARP1

dynamics.

[2][15][16]

Signaling Pathways Regulating p80-coilin PTMs
The post-translational modification of p80-coilin is a dynamic process controlled by complex

signaling networks. Below are diagrams of the key pathways involved.
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Diagram 1: Regulation of p80-coilin Phosphorylation.
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Diagram 2: PIAS4-mediated SUMOylation of p80-coilin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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